![molecular formula C17H13ClN2O3S B2983752 Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate CAS No. 888409-52-7](/img/structure/B2983752.png)
Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate
Overview
Description
Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate is a chemical compound with the molecular formula C17H13ClN2O3S. It is a derivative of benzo[d]thiazole .
Molecular Structure Analysis
The molecular structure of Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate involves a benzothiazole ring, which is a heterocyclic compound . The benzothiazole ring is attached to a carboxylate group and a chlorobenzamido group .Physical And Chemical Properties Analysis
Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate has a molecular weight of 360.81 g/mol. More detailed physical and chemical properties were not found in the available sources.Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its unique structure may interfere with cancer cell growth pathways, making it a promising candidate for drug development .
- Antimicrobial Activity : Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate exhibits antimicrobial properties. Investigating its mechanism of action and optimizing its efficacy could lead to novel antibiotics .
- Bioactive Molecules : Scientists study this compound as part of natural product research. Its synthesis, isolation from natural sources, and biological activity assessment contribute to our understanding of bioactive molecules .
- Targeting Enzymes and Receptors : The unique benzothiazole scaffold in this compound may interact with specific enzymes or receptors. Researchers explore its potential as a lead compound for drug discovery .
- Functional Materials : Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate could serve as a building block for functional materials. Its incorporation into polymers or nanocomposites might enhance material properties .
- Environmental Monitoring : Researchers investigate the occurrence and fate of this compound in the environment. Its presence in soil, water, or sediments could provide insights into pollution sources or natural processes .
- Surface Modification : The carboxylate group in this compound makes it amenable to surface modification. Researchers explore its use in functionalizing surfaces for applications like sensors or catalysts .
Medicinal Chemistry
Natural Products Research
Drug Discovery
Materials Science
Geochemistry
Surface Analysis
Future Directions
The future research directions could involve studying the biological activities of Ethyl 2-(2-chlorobenzamido)benzo[d]thiazole-6-carboxylate and its derivatives, given the reported bioactivities of related benzo[d]thiazole compounds . Further studies could also explore its synthesis and reactivity for potential applications in medicinal chemistry and drug design.
Mechanism of Action
Target of Action
Thiazole derivatives, in general, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives have been reported to impact a wide range of biochemical pathways, depending on their specific targets .
Result of Action
Thiazole derivatives have been found to exhibit a range of biological activities, suggesting that they can induce various molecular and cellular changes .
properties
IUPAC Name |
ethyl 2-[(2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3S/c1-2-23-16(22)10-7-8-13-14(9-10)24-17(19-13)20-15(21)11-5-3-4-6-12(11)18/h3-9H,2H2,1H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPLWCUMDKFEGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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